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Compound of Interest

Compound Name: MAT-POS-€194df51-1

Cat. No.: B12381497

This guide provides immediate safety, handling, and disposal protocols for MAT-POS-
€194df51-1, a compound identified as a potent inhibitor of the SARS-CoV-2 main protease
(Mpro)[1]. Researchers and drug development professionals should adhere to these
procedures to ensure a safe laboratory environment. The information is compiled from the
material's Safety Data Sheet (SDS) and general best practices for handling novel chemical
compounds.

Chemical Identification:

Product Name: MAT-POS-e194df51-1[2]

CAS No.: 2765433-05-2[2]

Synonyms: C24H21CIN40O3S[2]

Identified Uses: Laboratory chemicals, manufacture of substances|[2]

Hazard Identification and Classification

MAT-POS-e194df51-1 is classified under the Globally Harmonized System (GHS) with the
following hazards:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed[2].

o Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life[2].
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o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting
effects[2].

Signal Word: Warning

Precautionary Statements:

Wash skin thoroughly after handling[2].

Do not eat, drink or smoke when using this product[2].

Avoid release to the environment[2].

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell[2].

Rinse mouth[2].

Dispose of contents/container to an approved waste disposal plant[2].

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary personal protective equipment for handling
MAT-POS-e194df51-1. While specific quantitative data such as glove breakthrough times are
not available for this novel compound, general best practices for handling hazardous chemicals
should be followed.
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PPE Category

Item

Specifications and Best
Practices

Eye and Face Protection

Safety Goggles with Side-
Shields

Required to protect from
chemical splashes. A face
shield should be worn over
safety glasses or goggles
when there is a significant
splash hazard[2][3].

Hand Protection

Protective Gloves

Disposable nitrile gloves are
the minimum requirement for
incidental contact. For
prolonged contact or
immersion, gloves with higher
chemical resistance should be
selected. Always inspect
gloves for tears or defects
before use and wash hands
after removal[2][3][4].

Body Protection

Impervious Clothing / Lab Coat

Alab coat is required to protect
skin and clothing from
splashes. Ensure it is buttoned
and fits properly[2][5][6].

Respiratory Protection

Suitable Respirator

Required when engineering
controls like a fume hood are
not sufficient or when handling
the powder form where dust or
aerosols can be generated.
The type of respirator depends
on the potential concentration
and toxicity of airborne
particles[2][5][6].
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Experimental Protocol: Safe Handling and Disposal
of MAT-POS-e194df51-1

This protocol outlines the step-by-step procedure for the safe handling and disposal of MAT-
POS-e194df51-1 in a laboratory setting.

1. Preparation and Engineering Controls:

» Before handling, thoroughly review the Safety Data Sheet (SDS) for MAT-POS-e194df51-
1[2][4].

e Ensure a calibrated and certified chemical fume hood is available and operational. All
handling of the compound, especially the powder form, should be conducted within the fume
hood to avoid inhalation of dust or aerosols[2][4].

o Locate the nearest safety shower and eyewash station and confirm they are accessible and
functional[2].

e Prepare a designated and clearly labeled work area for handling the compound.

» Have a chemical spill kit readily available[7].

2. Donning Personal Protective Equipment (PPE):

e Put on a lab coat, ensuring it is fully buttoned[8].

e Don safety goggles with side-shields[2][8].

o Wear appropriate chemical-resistant gloves (e.g., nitrile)[2][3][8]. For tasks with a higher risk
of exposure, consider double-gloving][3].

3. Handling the Compound:

o Handle the compound within the designated fume hood[4].

e Avoid direct contact with the skin, eyes, and clothing[2].

o When weighing the solid compound, use a spatula and handle it carefully to minimize dust
formation[7].

« If creating a solution, add the solvent to the compound slowly to avoid splashing.

o Keep the container tightly sealed when not in use[2].

4. Storage:

o Store MAT-POS-e194df51-1 in a tightly sealed container in a cool, well-ventilated area[2].
» Store away from direct sunlight and sources of ignition[2].
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 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent[2].

e Segregate from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents[2][7].

5. Spill and Emergency Procedures:

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention[2].

» Skin Contact: Promptly wash the affected area with soap and water. Remove contaminated
clothing and seek medical attention if irritation persists[2].

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[2].

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention[2].

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert
absorbent material. Collect the absorbed material into a sealed container for disposal. Avoid
releasing the material into the environment[2][7].

6. Decontamination and Waste Disposal:

» Wipe down the work area and any contaminated equipment with an appropriate solvent and
then soap and water.

» Dispose of all contaminated waste, including gloves, absorbent materials, and empty
containers, in a clearly labeled hazardous waste container[2][9].

o Follow all institutional, local, and national regulations for hazardous waste disposal[2][7].

7. Doffing Personal Protective Equipment (PPE):

* Remove gloves first, avoiding contact with the outside of the gloves.
e Remove the lab coat.

e Remove eye protection.

e Wash hands thoroughly with soap and water[4][10].

Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling MAT-POS-e194df51-1.
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Caption: Step-by-step workflow for the safe handling of MAT-POS-e194df51-1.
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Caption: Logical relationships for emergency response to an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. mdpi.com [mdpi.com]

¢ 2. MAT-POS-e194df51-1|2765433-05-2|MSDS [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12381497?utm_src=pdf-body-img
https://www.benchchem.com/product/b12381497?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/25/15/8105
https://dcchemicals.com/msds/MSDS_DC73054.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

4. gz-supplies.com [gz-supplies.com]

5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. globalresearchchem.com [globalresearchchem.com]

8. learning-center.homesciencetools.com [learning-center.nomesciencetools.com]
9. solubilityofthings.com [solubilityofthings.com]

10. artsci.usu.edu [artsci.usu.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
MAT-POS-e194df51-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381497#personal-protective-equipment-for-
handling-mat-pos-e194df51-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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